4-(3,5-Dichloro-4-methylphenyl)-4-oxobut-2-enoic acid

• CAS RN: 74939-79-0
• Molecular Formula: C11H8Cl2O3
• Molecular Weight: 259.08 g/mol
• IUPAC Name: 4-(3,5-dichloro-4-methylphenyl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H8Cl2O3/c1-6-8(12)4-7(5-9(6)13)10(14)2-3-11(15)16/h2-5H,1H3,(H,15,16)
• InChI Key: YYPMNAFAAFHBLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)C=CC(=O)O)Cl

Description

4-(3,5-Dichloro-4-methylphenyl)-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C11H8Cl2O3 and its molecular weight is 259.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.2 g (0.1 mole) of acetic anhydride were added to 9.3 g (0.1 mole) of glyoxylic acid monohydrate and the mixture was heated, with stirring, on an oil bath at 60° C. for 10 minutes to obtain a homogeneous solution. To this solution were added, in turn, 20.3 g (0.1 mole) of 3,5-dichloro-4-methylacetophenone, prepared as described in step (a) above, 28.8 g of acetic acid and a catalytic amount (300 mg) of concentrated sulphuric acid, whilst ice-cooling. The mixture was then heated, with stirring, on an oil bath at 105°-110° C. for 2 hours, after which it was cooled and 100 ml of diisopropyl ether were added. The mixture was stirred and the resulting crystals were collected by filtration and washed first with water and then with a small amount of diisopropyl ether, after which they were dried to give 20.8 g (yield 80.3%) of the desired 4-(3,5-dichloro-4-methylphenyl)-4-oxo-2-butenoic acid, melting at 206°-216° C.